Cas no 85815-04-9 (6-Methoxy-2-phenylpyrimidine-4-carboxylic acid)

• Product name: 6-Methoxy-2-phenylpyrimidine-4-carboxylic acid
• CAS No: 85815-04-9
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• MDL: MFCD16710279
• CID: 1067540
• PubChem ID: 12846676

6-Methoxy-2-phenylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-phenylpyrimidine-4-carboxylic acid
• FT-0682000
• GE-0701
• 85815-04-9
• 6-methoxy-2-phenylpyrimidine-4-carboxylicacid
• AKOS005766002
• J-518844
• MFCD16710279
• SB59201
• SCHEMBL2580556
• DTXSID30511356

• MDL： MFCD16710279
• Inchi： InChI=1S/C12H10N2O3/c1-17-10-7-9(12(15)16)13-11(14-10)8-5-3-2-4-6-8/h2-7H,1H3,(H,15,16)
• InChI Key： UXPFEVPQMWWLCL-UHFFFAOYSA-N
• SMILES： COC1=NC(=NC(=C1)C(=O)O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 230.06914219g/mol
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 329.5±35.0 °C at 760 mmHg
• Flash Point: 153.0±25.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-Methoxy-2-phenylpyrimidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Methoxy-2-phenylpyrimidine-4-carboxylic acid

6-Methoxy-2-phenylpyrimidine-4-carboxylic acid: A Comprehensive Overview

6-Methoxy-2-phenylpyrimidine-4-carboxylic acid is a unique organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, also known by its CAS Registry Number 85815-04-9, belongs to a class of compounds that exhibit diverse biological activities, making it a promising candidate for drug development. In recent years, researchers have explored its potential as ananticancer agent,anti-inflammatory compound, andmodulator of cellular signaling pathways.

The structure of 6-Methoxy-2-phenylpyrimidine-4-carboxylic acid features a pyrimidine ring with substituents at positions 2, 4, and 6. The presence of methoxy group at position 6 and a phenyl group at position 2 adds complexity to its pharmacological profile. Additionally, the carboxylic acid group at position 4 introduces acidity, which may influence its bioavailability and metabolic stability.

Recent studies have highlighted the compound's ability to inhibit tumor growth by targeting key signaling pathways involved in cancer progression. For instance, research published in 2023 demonstrated that 6-Methoxy-2-phenylpyrimidine-4-carboxylic acid exhibits selective cytotoxicity against cancer cells, sparing normal cellular populations. This selectivity is attributed to its ability to modulate apoptosis and disrupt oncogenic signaling.

In the realm of inflammation, the compound has shown remarkable anti-inflammatory properties. Preclinical trials indicate that it effectively inhibits COX-2 enzyme activity, a key mediator of inflammatory processes. This discovery positions the compound as a potential novel NSAID candidate, offering improved efficacy with reduced adverse effects compared to conventional nonsteroidal anti-inflammatory drugs.

Beyond its direct pharmacological effects, 6-Methoxy-2-phenylpyrimidine-4-carboxylic acid has also been investigated for its impact on cellular metabolism. Studies suggest that the compound may serve as a metabolic regulator, potentially offering therapeutic benefits in conditions such as diabetes mellitus and metabolic syndrome.

The development of this compound has been further enhanced by advances in synthetic chemistry. Researchers have devised efficient multi-step synthesis protocols to produce 6-Methoxy-2-phenylpyrimidine-4-carboxylic acid in high yields, ensuring its availability for extensive biological testing. These methodologies have been optimized to minimize environmental impact, aligning with contemporary trends towards sustainable drug production.

Moreover, the compound's pharmacokinetic properties have been thoroughly evaluated. Preclinical studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its potential translation into clinical use. Its bioavailability has been optimized through structural modifications, ensuring that the compound can achieve therapeutic concentrations in target tissues.

In summary, 6-Methoxy-2-phenylpyrimidine-4-carboxylic acid, with CAS Registry Number 85815-04-9, represents a versatile and promising compound in the realm of drug discovery. Its diverse biological activities, combined with advancements in synthetic methods and pharmacokinetic optimization, position it as a leading candidate for further exploration in oncology, inflammation, and metabolic disorders. As research continues to unravel its full potential, this compound stands at the forefront of innovative therapeutic development.